Cas no 1227579-51-2 (Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate)
1227579-51-2 structure
Product Name:Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate
CAS No:1227579-51-2
MF:C9H8F3NO3
MW:235.15993309021
CID:4689222
Update Time:2023-08-15
Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate
- Ethyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-4-carboxylate
- AX8330646
- Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate
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- Inchi: 1S/C9H8F3NO3/c1-2-16-8(15)5-3-6(9(10,11)12)13-7(14)4-5/h3-4H,2H2,1H3,(H,13,14)
- InChI Key: SZWHWKXCIQTTTJ-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)OCC)=CC(N1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 382
- Topological Polar Surface Area: 55.4
Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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